molecular formula C20H36O4 B15601010 15S-HpEDE

15S-HpEDE

Cat. No.: B15601010
M. Wt: 340.5 g/mol
InChI Key: KEXNVBSLXJLOPR-XMSPSUPSSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

(15S)-hydroperoxy-(11Z,13E)-icosadienoic acid is a hydroperoxy fatty acid that is (11Z,13E)-icosadienoic acid in which the pro-S hydrogen at position 15 has been replaced by a hydroperoxy group. It is a long-chain fatty acid and a hydroperoxy polyunsaturated fatty acid. It is a conjugate acid of a (15S)-hydroperoxy-(11Z,13E)-icosadienoate.

Properties

Molecular Formula

C20H36O4

Molecular Weight

340.5 g/mol

IUPAC Name

(11Z,13E,15S)-15-hydroperoxyicosa-11,13-dienoic acid

InChI

InChI=1S/C20H36O4/c1-2-3-13-16-19(24-23)17-14-11-9-7-5-4-6-8-10-12-15-18-20(21)22/h9,11,14,17,19,23H,2-8,10,12-13,15-16,18H2,1H3,(H,21,22)/b11-9-,17-14+/t19-/m0/s1

InChI Key

KEXNVBSLXJLOPR-XMSPSUPSSA-N

Origin of Product

United States

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